Cas no 908601-49-0 (SB-616234-A)

• Product Name: SB-616234-A
• CAS No: 908601-49-0
• MF: C₃₂H₃₆ClN₅O₃
• MW: 574.112946510315
• CID: 2950161
• PubChem ID: 11685613
• Update Time: 2025-07-09

SB-616234-A Chemical and Physical Properties

Names and Identifiers

• SB-616234A
• SB 616234A
• [6-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-5-methoxy-2,3-dihydroindol-1-yl]-[4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methanone;hydrochloride
• 1H-Indole, 6-[(3R,5S)-3,5-dimethyl-1-piperazinyl]-2,3-dihydro-5-methoxy-1-[[2′-methyl-4′-(5-methyl-1,2,4-oxadiazol-3-yl)[1,1′-biphenyl]-4-yl]carbonyl]-, monohydrochloride, rel- (9CI)
• SB 616234-A
• SB-616234-A
• AKOS040737561
• HY-19477
• MS-30343
• G16100
• CS-6686
• DA-67455
• 908601-49-0

• Inchi： 1S/C32H35N5O3.ClH/c1-19-14-26(31-34-22(4)40-35-31)10-11-27(19)23-6-8-24(9-7-23)32(38)37-13-12-25-15-30(39-5)29(16-28(25)37)36-17-20(2)33-21(3)18-36;/h6-11,14-16,20-21,33H,12-13,17-18H2,1-5H3;1H/t20-,21+;
• InChI Key： VPWVEPYFVFBHQR-XKFLBXONSA-N
• SMILES： C(C1C=CC(C2C=CC(C3N=C(C)ON=3)=CC=2C)=CC=1)(N1CCC2=CC(=C(N3C[C@H](C)N[C@H](C)C3)C=C12)OC)=O.Cl

Computed Properties

• Exact Mass: 573.2506677g/mol
• Monoisotopic Mass: 573.2506677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 858
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.7

SB-616234-A Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on SB-616234-A

Compound Introduction: CAS No 908601-49-0 and Product Name SB-616234-A

CAS No 908601-49-0 is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique chemical signature, has been the subject of extensive studies due to its potential applications in medicinal chemistry. The product name SB-616234-A is a proprietary formulation derived from this compound, designed to enhance its efficacy and bioavailability for therapeutic use.

The compound in question belongs to a class of molecules that exhibit promising biological activity. Recent research has highlighted its role in modulating various cellular pathways, making it a candidate for further exploration in drug discovery. Studies have shown that CAS No 908601-49-0 interacts with specific targets in the body, which could lead to novel therapeutic strategies for treating a range of diseases.

In the realm of medicinal chemistry, the development of new compounds often involves intricate synthetic pathways. SB-616234-A, as a derivative of CAS No 908601-49-0, has been optimized through advanced chemical synthesis techniques to improve its pharmacokinetic properties. This optimization process includes modifications that enhance solubility, stability, and target specificity, ensuring that the compound can be effectively utilized in clinical settings.

One of the most exciting aspects of this compound is its potential in oncology research. Preclinical studies have demonstrated that CAS No 908601-49-0 can inhibit the growth of certain cancer cell lines by disrupting critical signaling pathways involved in tumor progression. The proprietary formulation SB-616234-A aims to amplify these effects while minimizing side effects, making it a promising candidate for further clinical investigation.

The pharmacological profile of CAS No 908601-49-0 has been extensively studied in vitro and in vivo. Researchers have observed its ability to interact with enzymes and receptors in a manner that suggests therapeutic potential. For instance, its interaction with cytochrome P450 enzymes has been shown to modulate drug metabolism, which could have implications for drug-drug interactions and dosing regimens.

Advances in computational chemistry have also played a crucial role in understanding the behavior of CAS No 908601-49-0. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at an atomic level. These insights have been instrumental in designing derivatives like SB-616234-A, which are tailored for improved efficacy and reduced toxicity.

The synthesis of SB-616234-A involves cutting-edge methodologies that ensure high purity and yield. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to create a molecule that is both structurally unique and biologically active. This level of precision is essential for developing compounds that can compete with existing therapies and offer new treatment options for patients.

In conclusion, CAS No 908601-49-0 represents a significant advancement in pharmaceutical chemistry. Its derivative SB-616234-A is poised to make a substantial impact on therapeutic development, particularly in oncology. The combination of innovative synthetic methods, computational modeling, and preclinical data underscores the potential of this compound to address unmet medical needs. As research continues, further applications and benefits are expected to emerge, solidifying its place as a key player in modern drug discovery.